Cas no 77992-56-4 (2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)-)

• Product Name: 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)-
• CAS No: 77992-56-4
• MF: C₉H₁₆Cl₃NO
• MW: 260.588439941406
• CID: 5280772
• Update Time: 2025-07-08

2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)-

• Inchi： 1S/C9H16Cl3NO/c10-9(11,12)8(14)6-13-7-4-2-1-3-5-7/h7-8,13-14H,1-6H2
• InChI Key： QFVRJBKERXTBPB-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)(Cl)C(O)CNC1CCCCC1

Additional information on 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)-

Recent Advances in the Study of 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)- (CAS: 77992-56-4)

The chemical compound 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)- (CAS: 77992-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichloro and cyclohexylamino functional groups, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have focused on elucidating its molecular properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's mechanism of action at the molecular level. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its structure and stability. Computational modeling studies have further revealed its potential interactions with biological targets, suggesting its utility in designing novel inhibitors for specific enzymes or receptors. These findings have opened new avenues for the development of targeted therapies in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological potential, recent studies have explored the synthetic pathways for 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)-. Optimized synthesis protocols have been reported, highlighting improvements in yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further research and clinical applications. Furthermore, the compound's stability under various conditions has been investigated, providing insights into its storage and handling requirements.

The biological activity of 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)- has also been a focal point of recent research. In vitro studies have demonstrated its efficacy against certain bacterial and fungal strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary in vivo studies have shown promising results in animal models, although further research is needed to fully understand its pharmacokinetics and safety profile. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these advancements, challenges remain in the development and application of 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)-. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, the recent research on 2-Propanol, 1,1,1-trichloro-3-(cyclohexylamino)- (CAS: 77992-56-4) highlights its significant potential in the fields of chemical biology and pharmaceutical development. Continued exploration of its molecular properties, synthetic pathways, and biological activities will be crucial for unlocking its full potential and advancing its applications in medicine and beyond.